Cas no 477847-39-5 (Benzo[b]thiophene-2-carboxamide, N,N-diethyl-5-nitro-)

Benzo[b]thiophene-2-carboxamide, N,N-diethyl-5-nitro-, is a nitro-substituted heterocyclic compound featuring a benzo[b]thiophene core with a carboxamide functional group at the 2-position. The presence of the nitro group at the 5-position enhances its reactivity, making it a valuable intermediate in organic synthesis, particularly for pharmaceutical and agrochemical applications. The N,N-diethyl substitution on the amide moiety improves solubility in organic solvents, facilitating further derivatization. This compound is of interest in medicinal chemistry due to its potential as a scaffold for bioactive molecules, including kinase inhibitors and antimicrobial agents. Its structural features allow for versatile modifications, enabling tailored applications in drug discovery and material science.

Benzo[b]thiophene-2-carboxamide, N,N-diethyl-5-nitro- structure

477847-39-5 structure

Product Name:Benzo[b]thiophene-2-carboxamide, N,N-diethyl-5-nitro-

CAS No:477847-39-5

MF:C₁₃H₁₄N₂O₃S

MW:278.326861858368

MDL:MFCD02082842

CID:5234751

Update Time:2026-03-08

Benzo[b]thiophene-2-carboxamide, N,N-diethyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

- Benzo[b]thiophene-2-carboxamide, N,N-diethyl-5-nitro-
- MDL： MFCD02082842
- Inchi： 1S/C13H14N2O3S/c1-3-14(4-2)13(16)12-8-9-7-10(15(17)18)5-6-11(9)19-12/h5-8H,3-4H2,1-2H3
- InChI Key： BKNRUOIDCTYJOB-UHFFFAOYSA-N
- SMILES： C12=CC=C([N+]([O-])=O)C=C1C=C(C(N(CC)CC)=O)S2

Experimental Properties

Density: 1.305±0.06 g/cm3(Predicted)
Boiling Point: 466.5±25.0 °C(Predicted)
pka: -1.75±0.70(Predicted)

Benzo[b]thiophene-2-carboxamide, N,N-diethyl-5-nitro- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
abcr	AB340127-100 mg	N,N-Diethyl-5-nitro-1-benzothiophene-2-carboxamide; .	477847-39-5		100mg	€208.80	2023-04-26
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1360885-1g	n,n-Diethyl-5-nitrobenzo[b]thiophene-2-carboxamide	477847-39-5	90%	1g	￥3121.00	2024-05-12
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00872573-1g	N,N-Diethyl-5-nitro-1-benzothiophene-2-carboxamide	477847-39-5	90%	1g	￥2401.0	2024-04-18
Ambeed	A880957-1g	N,N-Diethyl-5-nitro-1-benzothiophene-2-carboxamide	477847-39-5	90%	1g	$350.0	2025-04-19
abcr	AB340127-100mg	N,N-Diethyl-5-nitro-1-benzothiophene-2-carboxamide; .	477847-39-5		100mg	€283.50	2025-02-20